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An In-Depth Technical Guide to 2-Chloro-N-(4-nitrophenyl)acetamide: Synthesis, Properties,
and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Chloro-N-(4-
nitrophenyl)acetamide, a key chemical intermediate. Designed for researchers, chemists, and
professionals in drug development and agrochemical synthesis, this document delves into its
core characteristics, synthesis protocols, and significant applications, grounding all information
in authoritative scientific data.

Introduction: A Versatile Chemical Building Block

2-Chloro-N-(4-nitrophenyl)acetamide, identified by CAS Number 17329-87-2, is a substituted
acetamide that serves as a pivotal precursor in the synthesis of a wide array of functional
molecules.[1] Its structure, featuring a reactive chloroacetyl group and a nitrophenyl ring,
makes it a versatile intermediate for introducing specific pharmacophores and functional
groups. This compound is particularly significant in the development of pharmaceuticals,
including anticancer agents, and as a precursor in the agrochemical industry.[2][3] Its utility
stems from the electrophilic nature of the carbon bearing the chlorine atom and the electronic
properties conferred by the nitro group on the aromatic ring.
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Common synonyms for this compound include 2-Chloro-4'-nitroacetanilide and N-
(Chloroacetyl)-4-nitroaniline.[1][4] Understanding its properties and synthetic pathways is
crucial for leveraging its full potential in complex organic syntheses.

Physicochemical and Structural Properties

The physical and chemical characteristics of a compound dictate its handling, reactivity, and
application. 2-Chloro-N-(4-nitrophenyl)acetamide is a solid at room temperature, typically
appearing as a white to light yellow powder or crystalline solid.[4]

ble 1: Core Physicachemical :

Property Value Source(s)

CAS Number 17329-87-2 [1]

Molecular Formula CsH7CIN20s3 [1]

Molecular Weight 214.61 g/mol [1][5]
White to Light yellow

Appearance [4]
powder/crystal

Melting Point 183-189 °C [41[6]
2-chloro-N-(4-

IUPAC Name _ _ [1]
nitrophenyl)acetamide
AZURFBCEYQYATI-

InChl Key [1]

UHFFFAOYSA-N

Purity Typically >95-98% [4]

Inert atmosphere, room
Storage Temperature
temperature

Molecular Structure Analysis

The structure of 2-Chloro-N-(4-nitrophenyl)acetamide has been elucidated by single-crystal
X-ray diffraction.[7] The molecule is nearly planar. Structural studies reveal the presence of an
intramolecular C—H---O hydrogen bond, which forms a stable six-membered ring.[7] In the
crystalline state, molecules are interconnected by intermolecular N—H---O hydrogen bonds,
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creating infinite chains that are further stabilized by Cl---O interactions.[7] This ordered,
hydrogen-bonded network is a key feature influencing the compound's melting point and
solubility characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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